Cas no 27613-35-0 (4-formyl-2-methylbenzonitrile)
4-formyl-2-methylbenzonitrile structure
Product Name:4-formyl-2-methylbenzonitrile
CAS No:27613-35-0
MF:C9H7NO
MW:145.157982110977
MDL:MFCD18394298
CID:251309
PubChem ID:45083566
Update Time:2025-04-19
4-formyl-2-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4-formyl-2-methyl-
- 4-formyl-2-methylbenzonitrile
- Benzonitrile,4-formyl-2-methyl-(9CI)
- 4-formyl-2-methoxyphenyl 4-chlorobenzoate
- 4-formyl-2-methoxyphenyl p-chlorobenzoate
- 4-formyl-2-methylbenzoic acid
- AC1LERPS
- ALBB-001404
- BBL008407
- CTK1B9396
- Oprea1_498301
- Oprea1_843586
- SBB005040
- EN300-181018
- FT-0750515
- XMNVHPRNQXBJDI-UHFFFAOYSA-N
- 4-Cyano-3-methylbenzaldehyde
- Benzonitrile, 4-formyl-2-methyl- (9CI)
- 4-Formyl-2-methyl-benzonitrile
- SCHEMBL1795902
- CBA61335
- MFCD18394298
- CS-W000014
- 27613-35-0
- Z1255505718
- AS-46373
- AKOS024195348
- Benzonitrile, 4-formyl-2-methyl-
- CL9495
- DA-07408
-
- MDL： MFCD18394298
- Inchi： 1S/C9H7NO/c1-7-4-8(6-11)2-3-9(7)5-10/h2-4,6H,1H3
- InChI Key： XMNVHPRNQXBJDI-UHFFFAOYSA-N
- SMILES： O=CC1=CC=C(C#N)C(C)=C1
Computed Properties
- Exact Mass: 145.05281
- Monoisotopic Mass: 145.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9A^2
- XLogP3: 1.5
Experimental Properties
- Boiling Point: 297.2℃ at 760 mmHg
- PSA: 40.86
4-formyl-2-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000368-250mg |
4-Cyano-3-methylbenzaldehyde |
27613-35-0 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A014000368-500mg |
4-Cyano-3-methylbenzaldehyde |
27613-35-0 | 97% | 500mg |
$790.55 | 2023-09-02 | |
| Alichem | A014000368-1g |
4-Cyano-3-methylbenzaldehyde |
27613-35-0 | 97% | 1g |
$1475.10 | 2023-09-02 | |
| Apollo Scientific | OR938761-1g |
4-Formyl-2-methylbenzonitrile |
27613-35-0 | 95% | 1g |
£197.00 | 2025-02-20 | |
| abcr | AB481668-1 g |
4-Cyano-3-methylbenzaldehyde |
27613-35-0 | 1g |
€351.40 | 2023-04-20 | ||
| abcr | AB481668-5 g |
4-Cyano-3-methylbenzaldehyde |
27613-35-0 | 5g |
€507.40 | 2023-01-01 | ||
| abcr | AB481668-10 g |
4-Cyano-3-methylbenzaldehyde |
27613-35-0 | 10g |
€738.60 | 2023-01-01 | ||
| TRC | B414910-50mg |
4-formyl-2-methylbenzonitrile |
27613-35-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B414910-100mg |
4-formyl-2-methylbenzonitrile |
27613-35-0 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B414910-500mg |
4-formyl-2-methylbenzonitrile |
27613-35-0 | 500mg |
$ 230.00 | 2022-06-07 |
4-formyl-2-methylbenzonitrile Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
27613-35-0 (4-formyl-2-methylbenzonitrile) Related Products
- 7468-67-9(2-formylbenzonitrile)
- 164932-42-7(1,4-Benzenedicarbonitrile, 2-formyl- (9CI))
- 27613-34-9(3-formyl-2-methylbenzonitrile)
- 157870-16-1(Benzonitrile,4-formyl-3,5-dimethyl-)
- 27609-91-2(4-Formyl-3-methylbenzonitrile)
- 27609-90-1(Benzonitrile,2-formyl-3-methyl-)
- 27613-36-1(5-formyl-2-methylbenzonitrile)
- 27613-33-8(2-Formyl-5-methylbenzonitrile)
- 27613-37-2(2-Formyl-6-methylbenzonitrile)
- 159618-36-7(2,6-Dicyanobenzaldehyde)
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